Cas no 2229522-52-3 (N,N-dimethyl-2-(oxiran-2-yl)methylaniline)

• Product Name: N,N-dimethyl-2-(oxiran-2-yl)methylaniline
• CAS No: 2229522-52-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6396549
• PubChem ID: 165706304
• Update Time: 2025-06-26

N,N-dimethyl-2-(oxiran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(oxiran-2-yl)methylaniline
• EN300-1760331
• 2229522-52-3
• N,N-dimethyl-2-[(oxiran-2-yl)methyl]aniline

• Inchi： 1S/C11H15NO/c1-12(2)11-6-4-3-5-9(11)7-10-8-13-10/h3-6,10H,7-8H2,1-2H3
• InChI Key： BEVRLSYAPBGEKQ-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.8Ų

Additional information on N,N-dimethyl-2-(oxiran-2-yl)methylaniline

Professional Introduction to N,N-dimethyl-2-(oxiran-2-yl)methylaniline (CAS No: 2229522-52-3)

N,N-dimethyl-2-(oxiran-2-yl)methylaniline, a compound with the chemical formula C₁₁H₁₅O_{2CAS number 2229522-52-3, has garnered attention due to its structural features and potential applications in drug development. The presence of both an oxiran-2-yl group and an aniline moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.}

The N,N-dimethyl substituents on the aniline ring enhance the compound's lipophilicity, which is a crucial factor in drug design for improving membrane permeability and bioavailability. This characteristic has positioned N,N-dimethyl-2-(oxiran-2-yl)methylaniline as a valuable building block in the synthesis of potential therapeutic agents. Recent studies have highlighted its role in the development of novel pharmacophores that target various biological pathways.

In recent years, there has been a growing interest in oxirane-containing compounds due to their reactivity and utility in forming stable carbon-oxygen bonds. The oxiran-2-yl group in N,N-dimethyl-2-(oxiran-2-yl)methylaniline can undergo nucleophilic substitution reactions, making it a useful precursor for constructing more intricate molecular architectures. This reactivity has been exploited in synthetic strategies aimed at developing new drugs with enhanced efficacy and reduced side effects.

The aniline moiety, on the other hand, is well-known for its role as a pharmacophore in numerous pharmaceuticals. Its aromatic structure and ability to form hydrogen bonds make it a preferred component in drug molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these features in N,N-dimethyl-2-(oxiran-2-yl)methylaniline suggests its potential as a key intermediate in the synthesis of next-generation therapeutics.

Recent advancements in computational chemistry have further illuminated the synthetic possibilities of this compound. Molecular modeling studies have predicted that N,N-dimethyl-2-(oxiran-2-yl)methylaniline can serve as a precursor for heterocyclic compounds, which are increasingly recognized for their therapeutic potential. These studies have provided insights into how the compound's structure can be modified to optimize its biological activity, paving the way for innovative drug discovery efforts.

The pharmaceutical industry has been particularly interested in exploring the derivatives of N,N-dimethyl-2-(oxiran-2-yl)methylaniline due to its versatility. Researchers have synthesized various analogs by modifying the substituents on the aniline ring or introducing additional functional groups into the oxiran ring. These modifications have led to compounds with improved pharmacokinetic properties and enhanced target specificity. For instance, some derivatives have shown promising activity against enzymes involved in cancer metabolism, highlighting the compound's potential as a lead molecule in oncology research.

The role of N,N-dimethyl-2-(oxiran-2-yl)methylaniline extends beyond its use as a synthetic intermediate. It has also been investigated for its potential applications in materials science, particularly in the development of polymers with unique properties. The oxiran group's ability to undergo ring-opening polymerization has been exploited to create high-performance materials with applications ranging from coatings to electronic devices. This dual functionality underscores the compound's broad utility across multiple scientific disciplines.

In conclusion, N,N-dimethyl-2-(oxiran-2-yl)methylaniline (CAS No: 2229522-52-3) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for diverse functionalization strategies. Recent research has underscored its potential as a lead molecule in drug development and as a building block for advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in future innovations.